![molecular formula C10H9NO4 B1255451 Pyranonigrin S](/img/structure/B1255451.png)
Pyranonigrin S
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Overview
Description
Pyranonigrin S is a natural product found in Aspergillus with data available.
Scientific Research Applications
Antioxidative Properties
Pyranonigrin S, along with other pyranonigrins, has been studied for its antioxidative properties. Pyranonigrins, a family of compounds featuring a unique pyrano[2,3-c]pyrrole bicyclic skeleton, are known for their antioxidative activities. For instance, pyranonigrin A, a related compound, exhibits activity as a 1,1-diphenyl-2-picrylhydrazyl radical scavenging reagent (Tang et al., 2018). This suggests potential applications of pyranonigrin S in contexts where antioxidative properties are beneficial.
Antimicrobial and Antitumor Activities
Pyranonigrins, including pyranonigrin S, have shown potential in antimicrobial and antitumor applications. Polyketide synthase (PKS) and nonribosomal peptide synthetase (NRPS) hybrid enzymes, which are involved in the biosynthesis of pyranonigrins, have been linked to the production of metabolites with broad-spectrum activity against human-, aqua-, and plant-pathogens (Meng et al., 2015). Additionally, pyranonigrin derivatives have been found to possess anticancer capabilities, as indicated by their presence in various natural products with diverse biological activities (Kumar et al., 2017).
Space Research: Enhanced Production in Microgravity
Interesting findings have emerged from space research, where Aspergillus niger isolated from the International Space Station showed enhanced production levels of pyranonigrin A, indicating that microgravity might influence the biosynthesis of pyranonigrins (Romsdahl et al., 2020). This could open up new avenues for the production and study of pyranonigrin S in space-based environments.
Inhibition of Tumor Promotion
Further, pyranonigrins produced by molds used in fermented foods have been evaluated for their inhibitory effects on tumor promotion (Miyake et al., 2010). This points to the potential use of pyranonigrin S in cancer prevention and therapy.
Suppressive Effect on Blood Adhesion Molecules
Pyranonigrin S has also been identified in rice mold starters used for Japanese fermented foods, where it showed suppressive effects on the expression of blood adhesion molecules, indicating potential cardiovascular benefits (Miyake et al., 2008).
properties
Molecular Formula |
C10H9NO4 |
---|---|
Molecular Weight |
207.18 g/mol |
IUPAC Name |
3-hydroxy-2-[(E)-prop-1-enyl]-6,7-dihydropyrano[2,3-c]pyrrole-4,5-dione |
InChI |
InChI=1S/C10H9NO4/c1-2-3-5-8(12)9(13)7-6(15-5)4-11-10(7)14/h2-3,12H,4H2,1H3,(H,11,14)/b3-2+ |
InChI Key |
CBJUACYAKSDFBO-NSCUHMNNSA-N |
Isomeric SMILES |
C/C=C/C1=C(C(=O)C2=C(O1)CNC2=O)O |
Canonical SMILES |
CC=CC1=C(C(=O)C2=C(O1)CNC2=O)O |
synonyms |
pyranonigrin S |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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